Cas no 12772-35-9 (Butirosin)
Butirosin structure
Product Name:Butirosin
CAS No:12772-35-9
MF:C21H41N5O12
MW:555.576546430588
CID:172936
PubChem ID:72393
Update Time:2025-04-19
Butirosin Chemical and Physical Properties
Names and Identifiers
-
- Butirosin
- (2R)-4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2,6-diamino-2,6-dideoxy-alpha-D-glucopyranosyl)oxy]-2-hydroxy-3-(alpha-D-ribofuranosyloxy)cyclohexyl]-2-hydroxybutanamide
- 4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxy-tetrahydropyran-2-yl]oxy-3-[(2S,3R,
- Ambutyrosin
- Butirosin [INN]
- Butirosina
- Butirosina [INN-Spanish]
- Butirosine
- Butirosine [INN-French]
- Butirosinum
- Butirosinum [INN-Latin]
- NS00126579
- UNII-8S52KR0L58
- Anhydrous Butirosin Sulfate
- 12772-35-9
- (2R)-4-amino-N-[(1R,2S,3R,4R,5S)-5-amino-4-[(2R,3R,4R,5S,6R)-3-amino-6-(aminomethyl)-4,5-dihydroxyoxan-2-yl]oxy-3-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]oxy-2-hydroxycyclohexyl]-2-hydroxybutanamide
- 8S52KR0L58
-
- Inchi: 1S/C21H41N5O12/c22-2-1-8(28)19(34)26-7-3-6(24)17(37-20-11(25)15(32)13(30)9(4-23)35-20)18(12(7)29)38-21-16(33)14(31)10(5-27)36-21/h6-18,20-21,27-33H,1-5,22-25H2,(H,26,34)/t6-,7+,8+,9+,10+,11+,12-,13+,14+,15+,16+,17+,18+,20+,21+/m0/s1
- InChI Key: XEQLFNPSYWZPOW-NUOYRARPSA-N
- SMILES: O([C@@H]1[C@@H]([C@H]([C@@H]([C@@H](CN)O1)O)O)N)[C@@H]1[C@H](C[C@H]([C@@H]([C@H]1O[C@@H]1[C@@H]([C@@H]([C@@H](CO)O1)O)O)O)NC([C@@H](CCN)O)=O)N
Computed Properties
- Exact Mass: 555.27500
- Monoisotopic Mass: 555.275
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 12
- Hydrogen Bond Acceptor Count: 16
- Heavy Atom Count: 38
- Rotatable Bond Count: 10
- Complexity: 772
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 14
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 312A^2
- XLogP3: -7.3
Experimental Properties
- Boiling Point: 1186.7°C at 760 mmHg
- Flash Point: 671.5°C
- PSA: 311.71000
- LogP: -4.59300
Butirosin Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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